Cas no 400074-81-9 (5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 400074-81-9
• MF: C₁₄H₁₄N₄O₄S
• MW: 334.350361347198
• CID: 5234632
• Update Time: 2025-06-14

5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C14H14N4O4S/c1-21-11-8-12(22-2)18-13(15-11)16-14(17-18)23(19,20)9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： XSADCEDOPBEDTF-UHFFFAOYSA-N
• SMILES： C12=NC(S(CC3=CC=CC=C3)(=O)=O)=NN1C(OC)=CC(OC)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine

Comprehensive Overview of 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 400074-81-9)

The compound 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 400074-81-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[1,5-a]pyrimidine core and dimethoxy substitutions, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel sulfonyl-containing compounds like 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine has surged due to their versatility in medicinal chemistry. The compound's phenylmethanesulfonyl moiety enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies. This aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched in academic and industrial databases.

The synthesis of CAS 400074-81-9 involves multi-step organic reactions, including cyclization and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory standards. These methods are frequently queried by chemists seeking analytical validation protocols for similar triazolopyrimidine derivatives.

Beyond pharmaceuticals, 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine has potential applications in agrochemicals, particularly in developing next-generation fungicides. Its mode of action, possibly involving enzyme inhibition, resonates with the industry's shift toward eco-friendly pesticides—a hot topic in sustainability forums. Researchers are also investigating its stability under environmental conditions, addressing concerns about chemical persistence and biodegradability.

From a commercial perspective, suppliers of CAS 400074-81-9 emphasize its availability in milligram to kilogram scales, catering to both R&D and pilot-scale production. The compound's patent landscape and licensing opportunities are frequently discussed in intellectual property circles, reflecting its industrial relevance. Additionally, its cost-effectiveness compared to analogous scaffolds makes it attractive for high-throughput screening campaigns.

In conclusion, 5,7-dimethoxy-2-phenylmethanesulfonyl-[1,2,4]triazolo[1,5-a]pyrimidine represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and material development, combined with rigorous safety profiles, positions it as a molecule of interest for future breakthroughs. As AI-driven molecular design gains traction, compounds like this will likely play pivotal roles in accelerating discovery pipelines.